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Abstract

Ligritinib (also known as AB801) is a highly potent and selective, orally active inhibitor of the
AXL receptor tyrosine kinase.[1][2] As dysregulation of the AXL signaling pathway is implicated
in various cancers and therapeutic resistance, in vitro assays are crucial for characterizing the
efficacy and selectivity of inhibitors like Ligritinib.[3][4] This document provides detailed
protocols for key in vitro assays to evaluate the biochemical and cellular activity of Ligritinib,
along with a summary of its reported potency and selectivity. The assays described include a
biochemical kinase inhibition assay, a cellular AXL phosphorylation assay, and a Western blot
analysis for downstream signaling pathways.

Introduction

The AXL receptor tyrosine kinase is a member of the TAM (TYRO3, AXL, MER) family and
plays a critical role in cell survival, proliferation, migration, and immune response.[3][4]
Overexpression and activation of AXL are associated with poor prognosis and resistance to
various cancer therapies.[3][4] Ligritinib (AB801) has been developed as a potent and
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selective AXL inhibitor.[2][3] The following protocols and data provide a framework for the in

vitro characterization of Ligritinib and other AXL inhibitors.

Data Presentation

Table 1: Biochemical Activity of Ligritinib (AB801)

against AXL Kinase

Target Kinase Assay Type Parameter Value (nM)
Human AXL HTRF Kinase Assay IC50 1.75+1.3
Human AXL - Ki 0.024 + 0.004
Mouse AXL HTRF Kinase Assay IC50 0.43+£0.20
Rat AXL HTRF Kinase Assay IC50 0.29

Dog AXL HTRF Kinase Assay IC50 0.38

Data sourced from Arcus Biosciences presentations.[3][4]

ble 2: Cellul ivity of Ligritinib (AB801)

Assay Cell Line Condition Parameter Value (nM)
HEK293T
(transiently
) Serum-free
pAXL ELISA transfected with ] IC50 17+31
media
Nanoluc-tagged
AXL)
HEK293T
(transiently
] 100% Human
pAXL ELISA transfected with IC50 68
Serum
Nanoluc-tagged
AXL)

Data sourced from Arcus Biosciences presentations.[3][4]
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ble 3: Selectivi file of Ligritinib (AB801)

Parameter Kinase Value

Fold Selectivity (Ki) MERTK 860x

Fold Selectivity (Ki) TYRO3 1400x

Kinase Selectivity (Kd) DRAK1 47-fold vs AXL

Data sourced from Arcus Biosciences presentations.[3][4]

Experimental Protocols
Biochemical Kinase Inhibition Assay (HTRF)

This protocol describes the determination of the half-maximal inhibitory concentration (IC50) of
Ligritinib against AXL kinase using a Homogeneous Time-Resolved Fluorescence (HTRF)
KinEASE-TK Kit.

Workflow Diagram:
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Assay Preparation

Prepare Ligritinib Serial Dilution Prepare Kinase, Substrate, and ATP Solutions

Kinase Reaction

Add Ligritinib, AXL Kinase, and Biotinylated Substrate to Plate

'

Initiate Reaction with ATP

'

Incubate at Room Temperature

Detection

Add Detection Reagents with EDTA to Stop Reaction

'

Incubate for 1 hour at Room Temperature

'

Read HTRF Signal

Click to download full resolution via product page
Caption: Workflow for the HTRF-based biochemical kinase inhibition assay.

Materials:
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« HTRF KinEASE-TK kit (Cisbio)

e Recombinant AXL kinase

o Ligritinib (AB801)

e ATP

e Assay plates (e.g., 384-well low volume)
o HTRF-compatible plate reader
Procedure:

o Compound Preparation: Prepare a serial dilution of Ligritinib in DMSO. Further dilute in the
assay buffer to the desired final concentrations.

o Kinase Reaction: a. To the wells of the assay plate, add Ligritinib solution. b. Add
recombinant AXL kinase and the biotinylated TK substrate. c. Initiate the kinase reaction by
adding ATP (a concentration of 700 uM has been reported for AB801 characterization).[3] d.
Incubate the plate at room temperature for a defined period (e.g., 30-60 minutes).

o Detection: a. Add the HTRF detection reagents (Europium cryptate-labeled anti-
phosphotyrosine antibody and Streptavidin-XL665) containing EDTA to stop the reaction. b.
Incubate for 60 minutes at room temperature, protected from light. c. Read the plate on an
HTRF-compatible reader at 620 nm (cryptate emission) and 665 nm (XL665 emission).

o Data Analysis: Calculate the HTRF ratio (665 nm/620 nm * 10,000) and plot the percentage
of inhibition against the logarithm of the Ligritinib concentration. Determine the IC50 value
using a non-linear regression curve fit. The Ki value can be subsequently calculated using
the Cheng-Prusoff equation.[3]

Cellular AXL Phosphorylation Assay (pAXL ELISA)

This protocol outlines a method to measure the inhibition of AXL autophosphorylation in a
cellular context using a sandwich ELISA format with NanoLuc technology for detection.

Workflow Diagram:
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Cell Culture and Treatment

Seed HEK?293T cells and Transfect with Nanoluc-AXL

:

Treat Cells with Ligritinib

Cell Lysis and Capture

Lyse Cells

:

Add Lysate to Anti-pTyr Coated Plate

Detection and Analysis

Add NanolLuc Substrate

:

Measure Luminescence

:

Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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